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For Researchers, Scientists, and Drug Development Professionals

The cyano radical (CN), a species of significant interest in diverse fields such as astrophysics,
combustion chemistry, and plasma physics, possesses a distinct ionization potential that sets it
apart from related atomic and diatomic species.[1] This guide provides an objective comparison
of the experimentally determined ionization potential of the cyano radical with that of atomic
carbon and nitrogen, as well as diatomic nitrogen and carbon. All quantitative data is supported
by experimental evidence to facilitate a clear understanding of its electronic properties.

Comparative lonization Potentials

The first ionization potential is the minimum energy required to remove an electron from a
neutral atom or molecule in its gaseous state. The following table summarizes the
experimentally determined first ionization potentials for the cyano radical and other relevant
species.
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First lonization Potential

Species Chemical Formula

(eV)
Cyano Radical CN 13.956 + 0.007
Nitrogen Atom N 14.534
Carbon Atom C 11.260
Dinitrogen N2 15.581
Dicarbon C2 11.866 + 0.005

Experimental Determination of the Cyano Radical's
lonization Potential

The precise determination of the ionization potential of the cyano radical was achieved
through a sophisticated experimental setup combining a gas-phase radical source, synchrotron
radiation, and a double imaging (ion/electron) detection technique.[2] This direct measurement
provided a significant advancement over previous, less precise estimations.[1]

Experimental Workflow
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Experimental workflow for determining the ionization potential of the cyano radical.

Protocol:

o Radical Generation: The cyano radical was produced in the gas phase within a flow tube.
This was achieved by reacting cyanoacetylene (HCsN) with atomic fluorine. The highly
reactive fluorine atoms abstract hydrogen atoms from the precursor molecules, leading to

the formation of the cyano radical.[2]
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e Photoionization: The generated cyano radicals were then ionized by monochromatic
vacuum ultraviolet (VUV) radiation from a synchrotron source. The energy of the synchrotron
radiation was precisely tunable, allowing for the accurate determination of the ionization
threshold.

o Detection: A double imaging photoelectron-photoion coincidence (iZPEPICO) spectrometer,
specifically the DELICIOUS IIl, was used for detection.[2] This technique allows for the
simultaneous detection of the created ion and the corresponding electron, providing a clear
and unambiguous measurement of the ionization energy.[3]

Comparative Analysis

The ionization potential of the cyano radical (13.956 eV) is notably higher than that of the
carbon atom (11.260 eV) and the dicarbon molecule (11.866 eV).[2][4] This indicates that the
electron in the highest occupied molecular orbital (HOMO) of the cyano radical is more tightly
bound than in atomic carbon or dicarbon.

Conversely, the ionization potential of the cyano radical is lower than that of the nitrogen atom
(14.534 eV) and the dinitrogen molecule (15.581 eV).[5] This suggests that the HOMO of the
cyano radical is at a higher energy level compared to that of atomic nitrogen and the very
stable dinitrogen molecule.

The following diagram illustrates the relative ionization potentials of these species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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